Cas no 1798038-71-7 (N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-thiophenesulfonamide)

• Product Name: N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-thiophenesulfonamide
• CAS No: 1798038-71-7
• MF: C₁₄H₁₇NO₄S₂
• MW: 327.419081449509
• CID: 5375809
• Update Time: 2025-10-31

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-thiophenesulfonamide

• Inchi： 1S/C14H17NO4S2/c1-18-12-6-3-5-11(9-12)13(19-2)10-15-21(16,17)14-7-4-8-20-14/h3-9,13,15H,10H2,1-2H3
• InChI Key： RKRZBZXYTOKRIK-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OC)C2=CC=CC(OC)=C2)(=O)=O)SC=CC=1

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.0±55.0 °C(Predicted)
• pka: 10.23±0.40(Predicted)

Additional information on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-2-thiophenesulfonamide

N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]-2-Thiophenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1798038-71-7, known as N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]-2-Thiophenesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a sulfonamide group and a substituted ethyl chain. The thiophene ring is a five-membered aromatic heterocycle containing sulfur, while the sulfonamide group is a versatile functional group that plays a crucial role in modulating the compound's chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for various diseases. The sulfonamide group is known for its ability to form hydrogen bonds, making it an attractive moiety for designing bioactive molecules. Additionally, the presence of the methoxy groups on the phenyl ring enhances the compound's solubility and stability, which are critical factors in pharmaceutical applications.

One of the most promising applications of N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]-2-Thiophenesulfonamide is in the field of cancer research. Researchers have explored its potential as a chemotherapeutic agent, leveraging its ability to inhibit specific enzymes involved in tumor growth and metastasis. The compound's unique structure allows it to interact with these enzymes in a highly specific manner, minimizing off-target effects and improving therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The thiophene ring contributes to the compound's electronic properties, making it a candidate for use in organic electronics. Specifically, it has been studied as a potential component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to conduct electricity and emit light could be harnessed for advanced electronic applications.

The synthesis of N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]-2-Thiophenesulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the thiophene derivative, followed by sulfonation and subsequent coupling reactions to introduce the methoxy groups. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing techniques such as molecular docking and quantum mechanics simulations, researchers have been able to predict its binding affinities to various biological targets. These insights have paved the way for more efficient drug design strategies and have contributed to the development of novel therapeutic agents.

In conclusion, N-[2-Methoxy-2-(3-Methoxyphenyl)Ethyl]-2-Thiophenesulfonamide represents a significant advancement in chemical research, with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both pharmaceutical development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.